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Compound of Interest

Compound Name: VL285

Cat. No.: B611696

This document provides crucial safety protocols and logistical plans for researchers, scientists,
and drug development professionals handling VL285. VL285 is a chemical used in advanced
biological research, specifically as a von Hippel-Lindau (VHL) E3 ligase ligand for the
development of PROTACSs (Proteolysis-Targeting Chimeras)[1]. Due to its nature as a bioactive
research chemical, stringent adherence to safety protocols is mandatory to mitigate potential
risks.

Substance Identification and Hazard Assessment

VL285 is not a single entity but can refer to several related compounds, including "(S,R,S)-
VL285 Phenol" and its conjugates like "(S,R,S)-VL285 Phenol-PEG1-piperazine hydrochloride™
[1]. The common CAS number for the parent compound is 1448188-57-5[2].

While some shipping classifications may list VL285 as "Non Hazardous For Transport," this
does not mean it is devoid of biological or chemical hazards[3]. For instance, it has a German
water hazard class (WGK) of 3, indicating it is highly hazardous to water[1]. A comprehensive
chemical safety assessment for VL285 is not readily available, which necessitates a cautious
approach assuming potential hazards based on its use as a bioactive agent[3][4].

Experimental Protocol: Risk Assessment for Handling VL285

o Confirm Chemical Identity: Verify the exact form of VL285 (e.g., phenol, hydrochloride salt,
linker conjugate) and its CAS number from the supplier's documentation.
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o Obtain Safety Data Sheet (SDS): Always obtain the specific SDS for the product you are
using from the manufacturer (e.g., Sigma-Aldrich, CymitQuimica)[1][3].

o Evaluate Hazards: Review the SDS for all known hazards. Given its biological activity,
assume it can have potent, unknown effects. Pay attention to its solid form and solubility in
organic solvents like DMSO[2].

o Assess Exposure Risk: Determine the potential for exposure. Handling the solid powder
poses an inhalation risk. Working with solutions in DMSO presents a skin absorption risk.

o Select Control Measures: Based on the risk assessment, implement engineering controls
(chemical fume hood), administrative controls (Standard Operating Procedures), and the
Personal Protective Equipment (PPE) detailed below.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling VL285 in both solid and solution
forms.

Table 1: Personal Protective Equipment for VL285

o . Recommended
PPE Category Minimum Requirement .
Specification

Chemical splash goggles that

Eye Protection Safety Goggles
meet ANSI Z87.1 standards.

Nitrile gloves (double-gloving
Hand Protection Chemical-Resistant Gloves recommended when handling

solutions).

Standard laboratory coat.
Body Protection Laboratory Coat Consider a chemical-resistant

apron for large quantities.

N95-rated respirator or higher
) ) ) ) when handling the solid
Respiratory Protection Required for Solids ] N
powder outside of a certified

chemical fume hood.
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Operational and Disposal Plans

Operational Plan: Step-by-Step Handling

o Preparation: Designate a specific area for handling VL285, preferably within a certified
chemical fume hood. Assemble all necessary equipment and PPE before starting.

e Handling Solid VL285:
o Always handle the solid powder within a chemical fume hood to prevent inhalation.

o Use appropriate respiratory protection (e.g., N95 respirator) if a fume hood is not
available.

o Use tools (spatulas, weigh boats) dedicated to this substance to avoid cross-
contamination.

» Preparing Solutions:

o VL285 is soluble in DMSOJ[2]. When preparing solutions, add the solvent to the solid
slowly to avoid splashing.

o Be aware that DMSO enhances skin absorption; therefore, meticulous care must be taken
to avoid skin contact. Double-gloving is highly recommended.

o Storage: Store VL285 in a tightly sealed container, protected from light, and in a freezer at
-20°C as recommended[2].

Disposal Plan:

o Waste Segregation: All materials contaminated with VL285 (gloves, pipette tips, empty
containers) must be disposed of as hazardous chemical waste.

o Disposal Procedure: Follow your institution's Environmental Health & Safety (EHS)
guidelines for chemical waste disposal. Do not dispose of VL285 down the drain, as it is
classified as highly hazardous to water (WGK 3)[1].
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Visualization of Safety Workflow

The following diagram outlines the logical workflow for ensuring safety when working with
VL285.
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Caption: Procedural workflow for safely handling the research chemical VL285.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. (S,R,S)-VL285 Phenol-PEG1-piperazine hydrochloride | Sigma-Aldrich [sigmaaldrich.com]
e 2. chembk.com [chembk.com]

3. static.cymitquimica.com [static.cymitquimica.com]

e 4. szabo-scandic.com [szabo-scandic.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
VL285]. BenchChem, [2025]. [Online PDF]. Available at:
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vI285]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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